2-(4-ethylphenyl)-4-(3-methoxybenzyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide

• IUPAC Name: 2-(4-ethylphenyl)-4-[(3-methoxyphenyl)methyl]-1,1-dioxo-1λ6,2,4-benzothiadiazin-3-one
• InChI: InChI=1S/C23H22N2O4S/c1-3-17-11-13-19(14-12-17)25-23(26)24(16-18-7-6-8-20(15-18)29-2)21-9-4-5-10-22(21)30(25,27)28/h4-15H,3,16H2,1-2H3
• InChI Key: ZMOPYSYRMKQKCK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C(=O)N(C3=CC=CC=C3S2(=O)=O)CC4=CC(=CC=C4)OC
• Molecular Formula: C23H22N2O4S
• Molecular Weight: 422.5 g/mol

Description

2-(4-ethylphenyl)-4-(3-methoxybenzyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide is a useful research compound. Its molecular formula is C23H22N2O4S and its molecular weight is 422.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of compounds related to 2-(4-ethylphenyl)-4-(3-methoxybenzyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide involves various chemical reactions, including the reaction of 2-aminobenzenesulfonamide with diethyl oxalate or oxamic acid esters in the presence of sodium methoxide, followed by hydrolysis, animation, and hydrazinolysis processes to obtain ethyl esters and amides of 2H-1,2,4-benzothiadiazine-3-carboxylic acid 1,1-dioxide (Chernykh, Gridasov, & Petyunin, 1976). These processes demonstrate the compound's versatility and potential as a precursor for further chemical synthesis.

Anticancer Activities

Benzothiadiazinyl derivatives have been synthesized and evaluated for their anticancer activities against various cancer cell lines, including lung, ovary, prostate, breast, and colon cancers. These compounds exhibited moderate to good inhibitory activity, with certain derivatives showing potential as tubulin polymerization inhibitors, suggesting a mechanism for their anticancer effects (Kamal et al., 2011).

Photocatalytic Oxidation

The photocatalytic oxidation of benzyl alcohol and its derivatives to corresponding aldehydes using titanium dioxide under visible light irradiation has been studied, demonstrating the potential of these compounds in organic synthesis and environmental applications. This process is highly selective and efficient, indicating the utility of these compounds in photocatalytic reactions (Higashimoto et al., 2009).

Antimicrobial Agents

Compounds derived from the benzothiadiazin structure, such as formazans synthesized from Mannich base derivatives, have shown antimicrobial activity against various bacterial and fungal strains. These findings suggest the potential use of these compounds in the development of new antimicrobial agents (Sah et al., 2014).